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Compound of Interest

Compound Name: Thallium(I) sulfate

CAS No.: 10031-59-1

Cat. No.: B1181138

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of

Thallium(I) sulfate (Tl₂SO₄) in various solvents. The information presented herein is intended

to support research, development, and safety protocols within the scientific and pharmaceutical

communities. Thallium(I) sulfate is a highly toxic inorganic compound, and all handling should

be conducted with appropriate personal protective equipment and engineering controls.

Quantitative Solubility Data
The solubility of Thallium(I) sulfate is significantly dependent on the solvent and temperature.

The most well-documented data pertains to its solubility in water, which increases with

temperature.
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Solvent Temperature (°C) Solubility ( g/100 mL)

Water 0 2.70[1][2]

Water 20 4.87[1][2][3]

Water 100 18.45[1][2]

Information regarding the solubility of Thallium(I) sulfate in other solvents is primarily

qualitative. It is generally described as being soluble in dilute acids and having low solubility in

most organic solvents.

Solvent Solubility

Dilute Acids (e.g., H₂SO₄, HNO₃) Soluble[4]

Ethanol Low Solubility

Methanol Low Solubility

Acetone Insoluble or Very Low Solubility[5]

Experimental Protocol: Determination of Thallium(I)
Sulfate Solubility via the Isothermal Saturation
Method
The following is a detailed methodology for determining the solubility of Thallium(I) sulfate in a

given solvent using the isothermal saturation and gravimetric analysis method. This protocol is

a synthesis of established methods for determining the solubility of inorganic salts.

1. Objective:

To determine the saturation solubility of Thallium(I) sulfate in a specific solvent at a constant

temperature.

2. Materials:

Thallium(I) sulfate (analytical grade)
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Solvent of interest (e.g., deionized water, ethanol, dilute sulfuric acid)

Constant temperature water bath or incubator

Erlenmeyer flasks with stoppers

Magnetic stirrer and stir bars

Syringe filters (0.45 µm pore size, compatible with the solvent)

Pre-weighed, dry weighing bottles

Analytical balance (readable to 0.0001 g)

Drying oven

Desiccator

Appropriate Personal Protective Equipment (PPE): double gloves, safety goggles, lab coat,

and a respirator with a P100 filter when handling the solid.

3. Procedure:

Preparation of Saturated Solution:

1. Add an excess amount of Thallium(I) sulfate to an Erlenmeyer flask containing a known

volume of the solvent. The presence of undissolved solid is necessary to ensure

saturation.

2. Place a magnetic stir bar in the flask, stopper it, and place it in a constant temperature

water bath set to the desired temperature.

3. Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous

stirring. This ensures that the solution reaches saturation.

Sample Withdrawal and Filtration:

1. After the equilibration period, cease stirring and allow the excess solid to settle.
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2. Carefully withdraw a known volume of the supernatant (the clear liquid above the solid)

using a pre-warmed (if the temperature is above ambient) syringe.

3. Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed,

dry weighing bottle. This step is crucial to remove any undissolved solid particles.

Gravimetric Analysis:

1. Accurately weigh the weighing bottle containing the filtered saturated solution.

2. Place the weighing bottle with the solution in a drying oven set to a temperature that will

evaporate the solvent without decomposing the Thallium(I) sulfate (e.g., 100-110°C for

aqueous solutions).

3. Dry the sample to a constant weight. This is achieved when consecutive weighings, after

periods of cooling in a desiccator, show a negligible change in mass.

4. Record the final mass of the weighing bottle containing the dry Thallium(I) sulfate
residue.

4. Data Analysis:

Mass of the solvent:

Mass of solvent = (Mass of weighing bottle + solution) - (Mass of weighing bottle + dry

residue)

Mass of dissolved Thallium(I) sulfate:

Mass of dissolved Tl₂SO₄ = (Mass of weighing bottle + dry residue) - (Mass of empty

weighing bottle)

Solubility Calculation:

Solubility ( g/100 g solvent) = (Mass of dissolved Tl₂SO₄ / Mass of solvent) x 100

Experimental Workflow Visualization
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The following diagram illustrates the key stages of the isothermal saturation method for

determining the solubility of Thallium(I) sulfate.

Preparation of
Supersaturated Mixture

Isothermal Equilibration
(Constant Temperature Stirring)

Equilibration Phase Separation
(Settling)

Saturation Sample Withdrawal &
Filtration of Supernatant

Sampling Gravimetric Analysis:
Solvent Evaporation

Analysis Start Drying to
Constant Weight

Drying Final Weighing &
Solubility Calculation

Final Data

Click to download full resolution via product page

Caption: Workflow for Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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